ethyl (3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate

• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol
• IUPAC Name: ethyl 2-(3-ethyl-2-iminobenzimidazol-1-yl)acetate
• InChI: InChI=1S/C13H17N3O2/c1-3-15-10-7-5-6-8-11(10)16(13(15)14)9-12(17)18-4-2/h5-8,14H,3-4,9H2,1-2H3
• InChI Key: ASKCCXNUNOWUMW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N(C1=N)CC(=O)OCC

Description

Ethyl (3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate is a compound with significant potential in various fields of research. This compound is characterized by its unique structure, which includes a benzimidazole ring system. Benzimidazole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl (3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate typically involves multi-step processes. One common method includes the reaction of 3-ethyl-2-imino-2,3-dihydro-1H-benzimidazole with ethyl bromoacetate under basic conditions. The reaction is usually carried out in an organic solvent such as ethanol or methanol, and a base like potassium carbonate is used to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Ethyl (3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the imino group to an amino group.

Substitution: The ethyl group can be substituted with other alkyl or aryl groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Substitution reactions often require the presence of a catalyst, such as palladium on carbon, and are carried out under inert atmosphere.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield oxo derivatives, while reduction can produce amino derivatives. Substitution reactions can result in a variety of alkyl or aryl substituted products.

Scientific Research Applications

Ethyl (3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound has shown potential as an antimicrobial and antitumor agent.

Medicine: Research is ongoing into its potential use in the treatment of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis.

Industry: It has been studied for its potential as a corrosion inhibitor and dye for textile industries.

Mechanism of Action

The mechanism of action of ethyl (3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate involves its interaction with specific molecular targets and pathways. The compound’s imino group can form hydrogen bonds with biological macromolecules, influencing their function. Additionally, the benzimidazole ring can interact with various enzymes and receptors, modulating their activity .

Comparison with Similar Compounds

Similar Compounds

Indole Derivatives: These compounds share a similar heterocyclic structure and have diverse biological activities.

Imidazole Derivatives: These compounds are also known for their wide range of biological activities and are used in various therapeutic applications.

Uniqueness

Ethyl (3-ethyl-2-imino-2,3-dihydro-1H-benzimidazol-1-yl)acetate is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties